Cas no 121041-43-8 (3-Pyridazinamine,6-(2-ethoxyphenoxy)-)

• Product Name: 3-Pyridazinamine,6-(2-ethoxyphenoxy)-
• CAS No: 121041-43-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 133273
• PubChem ID: 14686264
• Update Time: 2025-04-19

3-Pyridazinamine,6-(2-ethoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine,6-(2-ethoxyphenoxy)-
• UP 107
• 6-(2-ethoxyphenoxy)pyridazin-3-amine
• 6-(2-Ethoxyphenoxy)-3-pyridazinamine
• 121041-43-8
• 3-Pyridazinamine, 6-(2-ethoxyphenoxy)-

• Inchi： 1S/C12H13N3O2/c1-2-16-9-5-3-4-6-10(9)17-12-8-7-11(13)14-15-12/h3-8H,2H2,1H3,(H2,13,14)
• InChI Key： YRBMBUAQFFFCKS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1OC1=CC=C(N)N=N1

Computed Properties

• Exact Mass: 231.10100
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.26000
• LogP: 2.83100